1-(2-ethoxyethyl)-5-[(4-ethyl-3-oxopiperazin-1-yl)carbonyl]-1,3-dihydro-2H-benzimidazol-2-one

• IUPAC Name: 3-(2-ethoxyethyl)-6-(4-ethyl-3-oxopiperazine-1-carbonyl)-1H-benzimidazol-2-one
• InChI: InChI=1S/C18H24N4O4/c1-3-20-7-8-21(12-16(20)23)17(24)13-5-6-15-14(11-13)19-18(25)22(15)9-10-26-4-2/h5-6,11H,3-4,7-10,12H2,1-2H3,(H,19,25)
• InChI Key: HKEFPQMNYFXQSM-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1=O)C(=O)C2=CC3=C(C=C2)N(C(=O)N3)CCOCC
• Molecular Formula: C18H24N4O4
• Molecular Weight: 360.4 g/mol

Description

Synthesis Analysis

The synthesis of benzimidazole derivatives, including compounds structurally related to "1-(2-ethoxyethyl)-5-[(4-ethyl-3-oxopiperazin-1-yl)carbonyl]-1,3-dihydro-2H-benzimidazol-2-one", involves multiple steps starting from basic chemical precursors. For example, Awata & Satomi (1987) describe the preparation of a new antihistaminic agent through a process beginning with labeled urea, leading to a benzimidazolone intermediate, which is further modified to achieve the desired compound (Awata & Satomi, 1987). This method underscores the complexity of synthesizing benzimidazole derivatives, involving condensation, chlorination, and reaction with piperazine or homopiperazine bases.

Scientific Research Applications

Synthesis and Structural Insights

1-(2-ethoxyethyl)-5-[(4-ethyl-3-oxopiperazin-1-yl)carbonyl]-1,3-dihydro-2H-benzimidazol-2-one is part of a broader category of benzimidazole derivatives, which have been synthesized and studied for their structural properties and potential biological activities. The synthesis process often involves condensation reactions, offering insights into the chemical characteristics and reactivity of these compounds. These synthesis pathways highlight the versatility and adaptability of benzimidazole derivatives for various scientific applications (Iemura et al., 1986; Fernández et al., 2005).

Potential Biological Applications

The structural and chemical properties of benzimidazole derivatives, including the specific compound , have been explored for their potential biological applications. These compounds exhibit a range of activities, from H1-antihistaminic to antihypertensive properties, demonstrating their potential utility in developing new therapeutic agents. For instance, certain derivatives have shown potent H1-antihistaminic activity, suggesting their use in allergy treatments (Iemura et al., 1986). Additionally, the antihypertensive properties observed in related compounds, such as candesartan cilexetil, underscore the relevance of benzimidazole derivatives in cardiovascular disease management (Fernández et al., 2005).

Antimicrobial and Antifungal Activity

Research has also delved into the antimicrobial and antifungal potential of benzimidazole derivatives. The synthesis of new compounds and evaluation of their bioactivity against various bacterial and fungal strains have yielded promising results, indicating the potential of these derivatives as antimicrobial agents. This aspect of research highlights the importance of structural modifications in enhancing the antimicrobial efficacy of benzimidazole derivatives (Patel et al., 2011).